Cas no 1805109-89-0 (Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate)
Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C10H6F6INO3/c1-20-6(19)2-4-7(21-10(14,15)16)5(9(11,12)13)3-18-8(4)17/h3H,2H2,1H3
- InChI Key: IBHPOKGHRHQCGD-UHFFFAOYSA-N
- SMILES: IC1C(CC(=O)OC)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 375
- XLogP3: 3.4
- Topological Polar Surface Area: 48.4
Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088643-1g |
Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate |
1805109-89-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
Comprehensive Overview of Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805109-89-0)
The compound Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805109-89-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, this compound exhibits remarkable potential for applications in drug discovery and material science. Researchers are increasingly exploring its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.
One of the most intriguing aspects of Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate is its role in modern medicinal chemistry. The incorporation of fluorine atoms, a trend often referred to as "fluorine magic" in drug design, enhances the compound's metabolic stability and bioavailability. This aligns perfectly with current industry demands for more efficient and longer-lasting therapeutic agents. The iodo substituent at the 2-position further provides a versatile handle for cross-coupling reactions, making it invaluable in palladium-catalyzed transformations – a hot topic in synthetic methodology development.
From a materials science perspective, the electron-withdrawing nature of the trifluoromethoxy and trifluoromethyl groups makes this compound particularly interesting for designing advanced functional materials. Recent studies have highlighted its potential in creating novel liquid crystal compounds and organic semiconductors, addressing growing needs in display technology and flexible electronics. The compound's thermal stability and unique electronic properties position it as a promising candidate for next-generation optoelectronic materials.
Environmental considerations have become paramount in chemical research, and Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate offers several advantages in this regard. The development of green chemistry protocols for its synthesis has been a focus area, with researchers exploring catalyst-free conditions and solvent-minimized approaches. These efforts respond to the increasing demand for sustainable chemical processes while maintaining high yields and selectivity – a balance that modern chemists strive to achieve.
The analytical characterization of 1805109-89-0 presents fascinating challenges and opportunities. Advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography are routinely employed to study its structure and purity. These analytical methods have become more accessible with technological advancements, allowing for more comprehensive quality control in research and production settings. The compound's distinct spectral signatures make it an excellent case study for teaching advanced analytical techniques in chemical education.
In the context of intellectual property and patent landscape, Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate has appeared in several recent filings, particularly in areas related to crop protection chemicals and pharmaceutical intermediates. This reflects the compound's growing commercial importance and the competitive nature of research in these fields. Companies investing in fluorinated compounds are actively monitoring developments related to this chemical entity, recognizing its potential to give them an edge in product development pipelines.
From a regulatory standpoint, the compound falls under careful scrutiny due to its structural complexity. While not classified as hazardous under current standards, proper laboratory safety protocols must be followed during its handling. The scientific community continues to debate the best practices for working with such specialized fluorinated compounds, with particular attention to waste management and environmental impact assessments – topics that resonate strongly with today's environmentally conscious researchers.
The future research directions for CAS No. 1805109-89-0 appear promising and multifaceted. Current investigations are exploring its potential in bioconjugation chemistry, where its reactive handles could enable the development of novel proteolysis-targeting chimeras (PROTACs) – a cutting-edge approach in drug discovery. Additionally, its application in metal-organic frameworks (MOFs) design is being examined, potentially opening new avenues in gas storage and separation technologies. These diverse applications highlight the compound's versatility and the creative ways researchers are leveraging its unique properties.
For synthetic chemists, the preparation of Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate presents interesting challenges in regioselective functionalization and protective group strategies. Recent literature has described innovative approaches to its synthesis, including continuous flow chemistry methods that improve efficiency and scalability. These methodological advances address the pharmaceutical industry's need for reliable, large-scale production of complex intermediates while maintaining strict quality standards.
In conclusion, Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805109-89-0) represents a fascinating case study in modern chemical research. Its unique structural features, diverse potential applications, and the methodological challenges it presents make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new uses and improved synthetic routes, this pyridine derivative is likely to maintain its position as a valuable tool in the chemist's repertoire, contributing to advancements in medicine, materials science, and beyond.
1805109-89-0 (Methyl 2-iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)